Cas no 54529-43-0 (1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-[(4-CHLOROPHENYL)METHYLENE]-)

1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-[(4-CHLOROPHENYL)METHYLENE]- structure
54529-43-0 structure
Product Name:1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-[(4-CHLOROPHENYL)METHYLENE]-
CAS No:54529-43-0
MF:C14H14ClNO
MW:247.720062732697
CID:3198262
PubChem ID:711549
Update Time:2025-04-21

1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-[(4-CHLOROPHENYL)METHYLENE]- Chemical and Physical Properties

Names and Identifiers

    • 1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-[(4-CHLOROPHENYL)METHYLENE]-
    • 1950440-29-5
    • 2-[(4-chlorophenyl)methylene]-3-quinuclidinone
    • (z)-2-(3'-chlorophenyl)-methylene-3-quinuclidone
    • 632-336-4
    • MFCD00664597
    • 2-(4-Chlorobenzylidene)quinuclidin-3-one
    • 7L-002
    • STK791114
    • 54529-43-0
    • AKOS004122981
    • (2Z)-2-(4-chlorobenzylidene)-1-azabicyclo[2.2.2]octan-3-one
    • (2Z)-2-[(4-chlorophenyl)methylidene]-1-azabicyclo[2.2.2]octan-3-one
    • Inchi: 1S/C14H14ClNO/c15-12-3-1-10(2-4-12)9-13-14(17)11-5-7-16(13)8-6-11/h1-4,9,11H,5-8H2/b13-9-
    • InChI Key: KHICWBBWZMQJKM-LCYFTJDESA-N
    • SMILES: ClC1C=CC(=CC=1)/C=C1/C(C2CCN/1CC2)=O

Computed Properties

  • Exact Mass: 247.0763918Da
  • Monoisotopic Mass: 247.0763918Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 20.3Ų

1-AZABICYCLO[2.2.2]OCTAN-3-ONE, 2-[(4-CHLOROPHENYL)METHYLENE]- Pricemore >>

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